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Compound of Interest

Compound Name: Ppo-IN-13

Cat. No.: B15600631

Part 1: Protoporphyrinogen Oxidase (PPO)
Inhibitors

Protoporphyrinogen oxidase (PPO) is a key enzyme in the biosynthesis of protoporphyrin IX, a
precursor to both chlorophyll in plants and heme in animals. Inhibition of PPO leads to the
accumulation of its substrate, protoporphyrinogen IX, which is rapidly oxidized to the potent
photosensitizer protoporphyrin IX. This accumulation, especially in the presence of light,
generates reactive oxygen species that cause rapid cell membrane disruption.[1] This
mechanism makes PPO an effective target for herbicides.[1][2]

Comparative Efficacy of PPO Inhibitors

The efficacy of PPO inhibitors is typically measured by their half-maximal inhibitory
concentration (IC50), with lower values indicating higher potency. The following table
summarizes the IC50 values for several well-characterized PPO inhibitors from different
chemical classes.
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o Chemical
Inhibitor Target Enzyme IC50 Value Reference
Class
Acifluorfen- ) Corn (Zea mays)
Diphenyl Ether ) 4 nM [3][4]
methyl Etioplast PPO
] 110 nM (0.11
Fomesafen Diphenyl Ether Human PPO M) [5]
u
_ 25 nM (0.025
Lactofen Diphenyl Ether Plant PPOs M) [5]
u
) Submicromolar
Oxyfluorfen Diphenyl Ether Human PPO [6]
range
Saflufenacil Pyrimidinedione Plant PPOs Nanomolar range [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

